Cas no 2171919-29-0 (3-(4-chloro-3-methylphenyl)methylazetidine)

• Product Name: 3-(4-chloro-3-methylphenyl)methylazetidine
• CAS No: 2171919-29-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5940312
• PubChem ID: 165963274
• Update Time: 2025-10-28

3-(4-chloro-3-methylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)methylazetidine
• 2171919-29-0
• 3-[(4-chloro-3-methylphenyl)methyl]azetidine
• EN300-1282597

• Inchi： 1S/C11H14ClN/c1-8-4-9(2-3-11(8)12)5-10-6-13-7-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： NPGYMYQGXJQEGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1CNC1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-chloro-3-methylphenyl)methylazetidine

3-(4-Chloro-3-Methylphenyl)Methylazetidine: A Comprehensive Overview

3-(4-Chloro-3-Methylphenyl)Methylazetidine, also known by its CAS registry number 2171919-29-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The unique structure of this compound, featuring a methyl group attached to the azetidine ring and a substituted phenyl group, makes it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

The synthesis of 3-(4-Chloro-3-Methylphenyl)Methylazetidine involves a multi-step process that typically begins with the preparation of the azetidine ring. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of this compound. For instance, the Suzuki coupling reaction has been employed to construct the carbon-nitrogen bond in the azetidine ring, ensuring high yields and purity. The substitution pattern on the phenyl group—specifically, the presence of a chlorine atom at the para position and a methyl group at the meta position—plays a crucial role in determining the compound's chemical reactivity and biological activity.

From a pharmacological perspective, 3-(4-Chloro-3-Methylphenyl)Methylazetidine has been investigated for its potential as a modulator of various biological pathways. Recent studies have highlighted its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for conditions such as hypertension, anxiety, and neurodegenerative diseases. The compound's unique structure allows it to exhibit selectivity towards certain receptor subtypes, making it a promising lead compound for drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid four-membered azetidine ring imparts mechanical strength to polymers incorporating this structure, making it a candidate for high-performance materials used in aerospace and electronics industries. Recent research has focused on optimizing polymerization techniques to incorporate this compound into polymeric matrices without compromising its structural integrity.

The environmental impact of 3-(4-Chloro-3-Methylphenyl)Methylazetidine has also been a topic of recent investigation. Studies have shown that under specific conditions, such as high temperatures or prolonged exposure to light, the compound undergoes degradation pathways that yield less complex byproducts. These findings are particularly relevant for industries engaged in large-scale production or disposal of this compound, as they provide insights into sustainable practices that minimize environmental harm.

In conclusion, 3-(4-Chloro-3-Methylphenyl)Methylazetidine, with its CAS number 2171919-29-0, represents a versatile molecule with applications spanning multiple disciplines. Its unique chemical structure, efficient synthesis methods, and promising biological activity position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, its significance in various fields is expected to grow further.